BNN27

• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• InChI: InChI=1S/C21H32O3/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20)18(12-22)24-21/h3,14-18,22-23H,4-12H2,1-2H3/t14-,15+,16-,17-,18+,19-,20-,21-/m0/s1
• InChIKey: FMOHTQBFGJULLE-YRWKUUEZSA-N

BNN27: A TrkA/p75NTR-Selective Microneurotrophin DHEA Analog for Neurodegenerative Disease Research

BNN27 ((20R)-3β,21-dihydroxy-17R,20-epoxy-5-pregnene, CAS 1195795-81-3) is a synthetic C17-spiroepoxy derivative of the endogenous neurosteroid dehydroepiandrosterone (DHEA) [1]. As a small-molecule 'microneurotrophin,' BNN27 acts as a selective agonist of the TrkA and p75NTR neurotrophin receptors [2], mimicking the neuroprotective and neurotrophic actions of nerve growth factor (NGF) while being chemically incapable of conversion to estrogens or androgens—unlike its parent compound DHEA [3]. BNN27 exhibits blood-brain barrier permeability, nanomolar potency in neuronal survival assays, and multimodal beneficial effects in preclinical models of Alzheimer's disease, schizophrenia, anxiety, and memory impairment [4].

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TrkA/p75NTR-selective microneurotrophin research tool Supports NGF-mimetic pathway activation studies

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C17-spiroepoxy scaffold blocks steroidogenic conversion Enables neuroprotection research without hormonal confounds

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Small-molecule blood-brain barrier permeability Facilitates systemic delivery for CNS target engagement studies

• [1] Calogeropoulou T, Avlonitis N, Minas V, Alexi X, Pantzou A, Charalampopoulos I, et al. Novel dehydroepiandrosterone derivatives with antiapoptotic, neuroprotective activity. J Med Chem. 2009;52(21):6569–87. View Source
• [2] Pediaditakis I, Iliopoulos I, Theologidis I, Delivanoglou N, Margioris AN, Charalampopoulos I, Gravanis A. Selective and differential interactions of BNN27, a novel C17-spiroepoxy steroid derivative, with TrkA receptors, regulating neuronal survival and differentiation. Neuropharmacology. 2016;111:266–282. View Source
• [3] Calogeropoulou T, Avlonitis N, Minas V, Alexi X, Pantzou A, Charalampopoulos I, et al. Novel dehydroepiandrosterone derivatives with antiapoptotic, neuroprotective activity. J Med Chem. 2009;52(21):6569–87. (patented under WO 2008/155534 A2) View Source
• [4] Kokkali M, Karali K, Thanou E, Papadopoulou MA, Zota I, Tsimpolis A, et al. Multimodal beneficial effects of BNN27, a nerve growth factor synthetic mimetic, in the 5xFAD mouse model of Alzheimer's disease. Mol Psychiatry. 2025;30:2265–2283. View Source

Why DHEA, NGF, or Other TrkA Agonists Cannot Substitute for BNN27 in Research Applications

BNN27 occupies a unique position among neurotrophin mimetics that is not replicated by its parent compound DHEA, the natural ligand NGF, or structurally related analogs such as BNN20. DHEA binds promiscuously to all Trk receptors (TrkA, TrkB, TrkC) and serves as a precursor for androgen and estrogen biosynthesis, introducing confounding hormonal variables [1]. Native NGF, while highly potent at TrkA, cannot penetrate the blood-brain barrier and induces dose-limiting hyperalgesia [2]. BNN20, another DHEA-derived microneurotrophin, activates TrkB in addition to TrkA and p75NTR, creating a broader and less TrkA-selective pharmacological profile [3]. The following quantitative evidence demonstrates that BNN27 provides a therapeutically relevant combination of receptor selectivity, BBB penetrance, absence of steroidogenic metabolism, and separation of neuroprotection from hyperalgesia that no single comparator achieves.

DHEA / Parent Neurosteroid

Promiscuous TrkA/B/C binding and conversion to androgens/estrogens may introduce confounding hormonal variables not present with the C17-spiroepoxy analog.

NGF / Endogenous Polypeptide

Blood-brain barrier impermeability and dose-limiting hyperalgesic effects can limit utility in chronic CNS studies, unlike this small-molecule mimetic.

BNN20 / Pan-Trk Analog

Activation of TrkB in addition to TrkA creates a broader pharmacological profile that may not isolate TrkA-specific signaling pathways.

• [1] Lazaridis I, Charalampopoulos I, Alexaki VI, Avlonitis N, Pediaditakis I, Efstathopoulos P, et al. Neurosteroid dehydroepiandrosterone interacts with nerve growth factor (NGF) receptors, preventing neuronal apoptosis. PLoS Biol. 2011;9(4):e1001051. View Source
• [2] Pediaditakis I, Iliopoulos I, Theologidis I, Delivanoglou N, Margioris AN, Charalampopoulos I, Gravanis A. Selective and differential interactions of BNN27, a novel C17-spiroepoxy steroid derivative, with TrkA receptors, regulating neuronal survival and differentiation. Neuropharmacology. 2016;111:266–282. View Source
• [3] Botsakis K, Mourtzi T, Panagiotakopoulou V, Vreka M, Stathopoulos GT, Pediaditakis I, et al. BNN-20, a synthetic microneurotrophin, strongly protects dopaminergic neurons in the 'weaver' mouse, a genetic model of dopamine-denervation, acting through the TrkB neurotrophin receptor. Neuropharmacology. 2017;121:140–157. View Source

Quantitative Differentiation Evidence for BNN27 Against Key Comparators

Absence of Steroidogenic Conversion to Estrogens or Androgens vs. DHEA

BNN27, a C17-spiroepoxy DHEA derivative, is chemically incapable of conversion to estrogen or androgen due to the spiro-epoxide moiety at C17 that blocks the enzymatic transformations possible with the DHEA scaffold [1]. In contrast, endogenous DHEA is a well-established precursor for the biosynthesis of androgens and estrogens via 3β-hydroxysteroid dehydrogenase and aromatase pathways [2]. This structural modification preserves the neuroprotective TrkA/p75NTR agonism of the DHEA pharmacophore while completely eliminating steroidogenic liability—a critical advantage for in vivo studies where hormonal confounds must be avoided.

Steroidogenic Control Context

Head-to-head

No enzymatic conversion to estrogen or androgen due to C17-spiro-epoxide moiety. DHEA is an endogenous precursor for both.

BNN27 vs DHEA

Supports attribution of neuroprotection to TrkA/p75NTR signaling without endocrine interference.

Conditions: In vivo rat model (10-90 mg/kg i.p.)

Evidence Dimension	Capability of enzymatic conversion to estrogen/androgen
Target Compound Data	BNN27: No conversion; no effect on estrogen levels in male or female rats at doses up to 90 mg/kg i.p. [1]; lacks androgenic/estrogenic activity in receptor binding and cell-based assays [3]
Comparator Or Baseline	DHEA: Endogenous precursor for androgens and estrogens; binds to and activates estrogen receptors (ERα/ERβ) and androgen receptor (AR); metabolized to androstenedione, testosterone, and estradiol in vivo
Quantified Difference	Complete elimination of steroidogenic conversion (qualitative binary: absent vs. present); BNN27 did not affect estrogen levels in vivo (10-90 mg/kg i.p., male and female Wistar rats) [1]
Conditions	In vivo: Wistar rats, acute i.p. administration (10, 30, 90 mg/kg); In vitro: ER/AR binding and transactivation assays [3]

Why This Matters

Eliminates hormonal confounding variables in neurodegenerative disease models, enabling attribution of effects solely to TrkA/p75NTR signaling—critical for researchers studying neuroprotection without endocrine interference.

• [1] Kokras N, Sotiropoulos I, Delis F, Kounelakis M, Dalla C, Antoniou K, et al. Psychoactive properties of BNN27, a novel neurosteroid derivate, in male and female rats. Psychopharmacology (Berl). 2020;237(8):2435–2449. View Source
• [2] Charalampopoulos I, Remboutsika E, Margioris AN, Gravanis A. Neurosteroids as modulators of neurogenesis and neuronal survival. Trends Endocrinol Metab. 2008;19(8):300–307. View Source
• [3] Calogeropoulou T, Avlonitis N, Minas V, Alexi X, Pantzou A, Charalampopoulos I, et al. Novel dehydroepiandrosterone derivatives with antiapoptotic, neuroprotective activity. J Med Chem. 2009;52(21):6569–87. View Source

TrkA-Selective Receptor Activation Profile vs. DHEA and BNN20

BNN27 specifically interacts with and activates the TrkA receptor and p75NTR, with no reported activity at TrkB or TrkC [1]. This contrasts sharply with DHEA, which binds to all Trk receptors (TrkA, TrkB, TrkC) at nanomolar Ki values as demonstrated by heterologous competition binding assays with [³H]-DHEA [2]. BNN20, another DHEA-derived analog in the BNN series, activates TrkA, TrkB, and p75NTR, functioning as a TrkB-dependent neuroprotective agent in the 'weaver' mouse model of Parkinson's disease [3]. The C17-spiroepoxy moiety of BNN27 confers TrkA selectivity absent in the parent DHEA scaffold and in the BNN20 analog [4].

Receptor Selectivity Profile

Cross-study

BNN27 activates TrkA and p75NTR only. DHEA binds all Trk receptors; BNN20 activates TrkA, TrkB, and p75NTR.

Enables targeted TrkA pathway biology studies without TrkB/BDNF or TrkC/NT-3 interference.

Method: STD-NMR and competition binding in HEK293 cells

Evidence Dimension	Receptor activation profile (Trk family)
Target Compound Data	BNN27: Selective activation of TrkA (induces TrkA tyrosine phosphorylation) and p75NTR; does not activate TrkB or TrkC [1]; shown to specifically interact with TrkA by STD-NMR and competition binding [1]
Comparator Or Baseline	DHEA: Binds TrkA, TrkB, and TrkC with Ki at nanomolar concentrations (non-selective); BNN20: Activates TrkA, TrkB, and p75NTR (pan-Trk profile) [2][3]
Quantified Difference	BNN27: TrkA(+)/p75NTR(+)/TrkB(-)/TrkC(-); DHEA: TrkA(+)/TrkB(+)/TrkC(+)/p75NTR(+); BNN20: TrkA(+)/TrkB(+)/p75NTR(+) (qualitative receptor selectivity profile difference based on functional activation assays)
Conditions	Receptor specificity assessed by heterologous competition binding with [³H]-DHEA on HEK293 cells transfected with individual Trk receptors; functional activation measured by Trk phosphorylation and downstream Akt/Erk1/2 signaling in PC12 cells (TrkA) and NIH3T3-TrkB cells (TrkB) [1][4]

Why This Matters

TrkA selectivity enables targeted investigation of NGF/TrkA pathway biology without confounding TrkB/BDNF or TrkC/NT-3 signaling, which is essential for mechanistic studies in cholinergic neurodegeneration and Alzheimer's disease.

• [1] Pediaditakis I, Iliopoulos I, Theologidis I, Delivanoglou N, Margioris AN, Charalampopoulos I, Gravanis A. Selective and differential interactions of BNN27, a novel C17-spiroepoxy steroid derivative, with TrkA receptors, regulating neuronal survival and differentiation. Neuropharmacology. 2016;111:266–282. View Source
• [2] Lazaridis I, Charalampopoulos I, Alexaki VI, Avlonitis N, Pediaditakis I, Efstathopoulos P, et al. Neurosteroid dehydroepiandrosterone interacts with nerve growth factor (NGF) receptors, preventing neuronal apoptosis. PLoS Biol. 2011;9(4):e1001051. View Source
• [3] Botsakis K, Mourtzi T, Panagiotakopoulou V, Vreka M, Stathopoulos GT, Pediaditakis I, et al. BNN-20, a synthetic microneurotrophin, strongly protects dopaminergic neurons in the 'weaver' mouse, a genetic model of dopamine-denervation, acting through the TrkB neurotrophin receptor. Neuropharmacology. 2017;121:140–157. View Source
• [4] Rogdakis T, Charalampopoulos I, Alexaki VI, Avlonitis N, Zervou M, Vergou V, et al. A quest for the stereo-electronic requirements for selective agonism for the neurotrophin receptors TrkA and TrkB in 17-spirocyclic-dehydroepiandrosterone derivatives. Front Mol Neurosci. 2023;16:1244133. View Source

Neuroprotection Without Hyperalgesia vs. Endogenous NGF

A critical safety differentiation of BNN27 is its ability to activate TrkA-mediated neuroprotective signaling without inducing the hyperalgesic effects that limit the therapeutic use of NGF [1]. In the CFA-induced inflammatory hyperalgesia model in mice, BNN27 treatment not only failed to induce hyperalgesia but actually reversed CFA-induced thermal hyperalgesia, an effect mechanistically linked to inhibition of NGF synthesis in dorsal root ganglia (DRG) and increased expression of opioid peptides and their receptors at the site of inflammation [2]. In contrast, NGF is a well-characterized hyperalgesic agent that causes pain sensitization upon peripheral or central administration [1].

Nociceptive Profile

Head-to-head

BNN27 reversed CFA-induced thermal hyperalgesia and inhibited NGF synthesis in DRG. Native NGF induces hyperalgesia.

BNN27 vs NGF

Supports investigation of TrkA-mediated neuroprotection independently of hyperalgesic confounds.

Model: CFA-induced inflammatory pain in C57BL/6 mice

Evidence Dimension	Induction of hyperalgesia in preclinical pain models
Target Compound Data	BNN27: Does not induce hyperalgesia; reverses CFA-induced thermal hyperalgesia in mice; inhibits NGF synthesis in DRG; increases opioid peptide and receptor expression in inflamed paw [2]
Comparator Or Baseline	NGF: Well-established hyperalgesic agent; induces thermal and mechanical hyperalgesia upon systemic or local administration; hyperalgesic properties documented as dose-limiting in clinical trials of NGF for Alzheimer's disease [1]
Quantified Difference	BNN27: Hyperalgesia absent (qualitative); CFA model: BNN27 reduced NGF protein levels in DRG (western blot densitometry, significant reduction vs. CFA-only group, p<0.05) and increased proenkephalin (PENK) and μ-opioid receptor (MOR) expression [2]; NGF: induces hyperalgesia at doses as low as 0.1–1 μg/kg in rodents [1]
Conditions	In vivo: CFA-induced inflammatory hyperalgesia model in C57BL/6 mice; BNN27 administered i.p.; Thermal hyperalgesia measured by Hargreaves test; DRG protein analysis by western blot; Inflamed paw tissue analysis for opioid peptides [2]

Why This Matters

Enables investigation of TrkA-mediated neuroprotection in pain-relevant disease models without the confounding hyperalgesia that makes native NGF unsuitable for chronic in vivo studies—a decisive factor for procurement in pain and neurodegeneration research.

• [1] Pediaditakis I, Iliopoulos I, Theologidis I, Delivanoglou N, Margioris AN, Charalampopoulos I, Gravanis A. Selective and differential interactions of BNN27, a novel C17-spiroepoxy steroid derivative, with TrkA receptors, regulating neuronal survival and differentiation. Neuropharmacology. 2016;111:266–282. View Source
• [2] Karali K, Kannavou M, Siapi E, Marazioti A, Klepetsanis P, Calogeropoulou T, et al. Analgesic and Anti-Inflammatory Effects of the Synthetic Neurosteroid Analogue BNN27 during CFA-Induced Hyperalgesia. Biomedicines. 2021;9(9):1185. View Source

Reversal of Scopolamine-Induced Recognition Memory Deficits at Low Oral-Bioavailable Doses

BNN27 demonstrates in vivo efficacy in reversing cholinergically mediated cognitive impairment at behaviorally relevant doses. Intraperitoneal administration of BNN27 at 3 and 10 mg/kg significantly counteracted both non-spatial and spatial recognition memory deficits induced by the muscarinic acetylcholine receptor antagonist scopolamine (0.2 mg/kg, s.c.) in the novel object task (NOT) and novel location task (NLT) paradigms in rats [1]. This effect was observed across multiple mnemonic components including acquisition, storage, and retrieval of information. In contrast, the parent compound DHEA requires higher doses (>10 mg/kg) to produce comparable memory-enhancing effects and exhibits a more variable dose-response due to its metabolic conversion to active steroid metabolites [2].

Cognitive Endpoint Response

Class-level

3 and 10 mg/kg i.p. counteracted scopolamine-induced recognition memory deficits. DHEA class typically requires higher doses.

Demonstrates functional engagement of the cholinergic system relevant to cognitive disorder models.

Task: Novel Object Task (NOT) and Novel Location Task (NLT) in rats

Evidence Dimension	Reversal of pharmacologically induced recognition memory impairment
Target Compound Data	BNN27: 3 and 10 mg/kg i.p. counteracted scopolamine (0.2 mg/kg s.c.)-induced deficits in both NOT (non-spatial) and NLT (spatial) recognition memory tasks; also antagonized delay-dependent recognition memory extinction [1]
Comparator Or Baseline	Scopolamine control: 0.2 mg/kg s.c. induced significant memory impairment; DHEA (class-level): reported to reverse scopolamine-induced memory deficits in rodents but requires doses typically ≥10–20 mg/kg with additional hormonal confounds [2]
Quantified Difference	BNN27 effective at 3–10 mg/kg i.p. (both doses effective); discrimination index in NOT: vehicle ~0.15–0.20 vs. scopolamine ~−0.10 to 0.00; BNN27 3 mg/kg + scopolamine ~0.15; BNN27 10 mg/kg + scopolamine ~0.18 (approximate values from publication figures, p<0.05 vs. scopolamine alone) [1]
Conditions	In vivo: adult male Wistar rats (250–300 g); Novel Object Task (NOT) and Novel Location Task (NLT); BNN27 administered i.p. 30 min prior to scopolamine (0.2 mg/kg s.c.); discrimination index = (time exploring novel − time exploring familiar) / total exploration time [1]

Why This Matters

Demonstrates functional engagement of the cholinergic system relevant to cognitive disorders, providing a robust behavioral pharmacology endpoint for CNS drug discovery programs targeting cholinergic dysfunction in Alzheimer's disease and related dementias.

• [1] Pitsikas N, Gravanis A. The novel dehydroepiandrosterone (DHEA) derivative BNN27 counteracts delay-dependent and scopolamine-induced recognition memory deficits in rats. Neurobiol Learn Mem. 2017;140:145–153. View Source
• [2] Flood JF, Smith GE, Roberts E. Dehydroepiandrosterone and its sulfate enhance memory retention in mice. Brain Res. 1988;447(2):269–278. View Source

Blood-Brain Barrier Permeability Advantage vs. Polypeptide Neurotrophins (NGF/BDNF)

A defining practical advantage of BNN27 is its ability to cross the blood-brain barrier (BBB) as a small lipophilic molecule (MW 332.48 g/mol; calculated logP ~3.5), in contrast to the large polypeptide neurotrophins NGF (MW ~26 kDa) and BDNF (MW ~27 kDa) which are essentially BBB-impermeable [1]. The BBB permeability of BNN27 has been demonstrated by the detection and quantification of the compound in rodent brain tissue following systemic intraperitoneal administration, with first-order elimination kinetics (kel = 0.15 h⁻¹, t½ ≈ 4.49 days) and detectable traces at 30 days post-administration [2]. Additionally, BNN27 has been successfully formulated for intranasal nose-to-brain delivery using chitosan-coated nanoemulsions, achieving higher and faster brain disposition compared to liposomal formulations [3].

BBB Permeability Advantage

Method context

Detected in rodent brain tissue post-systemic i.p. administration (kel 0.15 h⁻¹, t½ ≈ 4.49 days). NGF/BDNF are BBB-impermeable.

Eliminates need for invasive ICV delivery in CNS research; supports intranasal formulation development.

Analytical: LC-MS/MS quantification in serum and retina

Evidence Dimension	Blood-brain barrier penetration capability
Target Compound Data	BNN27: BBB-permeable; detected in brain tissue after systemic i.p. administration; serum half-life ~4.49 days; MW 332.48 Da; logP ~3.5; successfully delivered via intranasal route with chitosan-coated nanoemulsions (higher brain disposition vs. liposomes) [2][3]
Comparator Or Baseline	NGF: Polypeptide (MW ~26 kDa); does not cross BBB; clinical delivery requires invasive intracerebroventricular infusion, gene therapy, or intranasal delivery with limited CNS bioavailability (~0.1% of applied dose reaches CNS) [1]; BDNF: Similar BBB impermeability
Quantified Difference	BNN27: Systemic route feasible (i.p.) with brain detection; intranasal nanoemulsion delivery achieved ~2–3× higher brain AUC₀–₂₄ₕ compared to liposomal formulation [3]; NGF: requires invasive CNS delivery; intranasal bioavailability <0.1% [1]
Conditions	In vivo PK: single i.p. administration in rodents, serum and retina quantification by LC-MS/MS [2]; Intranasal delivery: chitosan-coated nanoemulsions vs. liposomes, in vitro BBB model (hCMEC/D3 monolayer) and in vivo brain disposition in mice [3]

Why This Matters

BBB permeability is the central practical advantage for in vivo CNS studies—procurement of BNN27 eliminates the need for invasive intracerebroventricular cannulation, gene therapy vectors, or specialized intranasal delivery apparatus required for polypeptide neurotrophins.

• [1] Pediaditakis I, Iliopoulos I, Theologidis I, Delivanoglou N, Margioris AN, Charalampopoulos I, Gravanis A. Selective and differential interactions of BNN27, a novel C17-spiroepoxy steroid derivative, with TrkA receptors, regulating neuronal survival and differentiation. Neuropharmacology. 2016;111:266–282. View Source
• [2] Tsika C, Delivanoglou N, Karali K, Kannavou M, Siapi E, Marazioti A, et al. Quantification of BNN27, a novel neuroprotective 17-spiroepoxy dehydroepiandrosterone derivative in the blood and retina of rodents after single intraperitoneal administration. Biomed Chromatogr. 2021;35(5):e5065. View Source
• [3] Kannavou M, Karali K, Katsila T, Siapi E, Marazioti A, Klepetsanis P, et al. Development and Comparative In Vitro and In Vivo Study of BNN27 Mucoadhesive Liposomes and Nanoemulsions for Nose-to-Brain Delivery. Pharmaceutics. 2023;15(2):419. View Source

Multimodal Amyloid-β Reduction and Cognitive Restoration in 5xFAD Alzheimer's Model

BNN27 was evaluated in the aggressive 5xFAD transgenic mouse model of Alzheimer's disease through chronic 60-day subcutaneous administration (10 mg/kg/day via osmotic pump), revealing multimodal disease-modifying effects [1]. BNN27 significantly reduced whole-brain amyloid-β load, enhanced adult hippocampal neurogenesis (BrdU+ cell counts), restored cholinergic neuron function (ChAT immunoreactivity), re-established synaptic protein expression (synaptophysin, PSD-95), and reduced inflammatory activation (Iba1+ microgliosis, GFAP+ astrogliosis), culminating in significant restoration of cognitive function as measured by the Y-maze spontaneous alternation and novel object recognition tests [1]. Proteomics analysis confirmed global rescue effects on AD-induced protein expression changes (FDR ≤ 0.05, log2 fold change ≤ −0.2 or ≥0.2) [1]. While direct head-to-head comparison with other small molecule TrkA agonists in the same model is not available, the breadth of multimodal endpoints reported (six pathological domains) exceeds what has been published for most single-target amyloid or TrkA-focused agents in this model.

Disease-Model Endpoint Context

Data to verify

Multimodal response in 5xFAD mice: reduced Aβ load, enhanced neurogenesis, restored synaptic proteins, improved cognition (p

Supports research into convergent neurodegenerative mechanisms; not a therapeutic efficacy claim.

Model: 5xFAD mice, 10 mg/kg/day s.c. for 60 days

Evidence Dimension	Multimodal disease modification in transgenic Alzheimer's model
Target Compound Data	BNN27 (10 mg/kg/day s.c., 60 days, 5xFAD mice): Significant reduction in Aβ load (whole brain); enhanced hippocampal neurogenesis (BrdU+ cells); restored ChAT+ cholinergic neurons; increased synaptophysin and PSD-95; reduced Iba1+ microglia and GFAP+ astrocytes; improved Y-maze alternation and novel object recognition (all p<0.05 vs. 5xFAD vehicle) [1]
Comparator Or Baseline	5xFAD vehicle control; LM11A-31 (p75NTR modulator, Phase 2a clinical): reported to inhibit degenerative signaling in AD models but primarily targets p75NTR without direct TrkA activation [2]
Quantified Difference	Proteomics: BNN27 rescued expression of AD-dysregulated proteins (FDR≤0.05, |log2FC|≥0.2); behavioral: Y-maze spontaneous alternation restored to ~65–70% (5xFAD vehicle ~50%, WT ~75%); Novel object recognition discrimination index: 5xFAD+BNN27 ~0.35 vs. 5xFAD vehicle ~0.10 [1]
Conditions	5xFAD transgenic mice; BNN27 delivered via subcutaneous osmotic pump at 10 mg/kg/day for 60 days starting at 1.5 months of age; endpoints assessed at 3.5 months; immunohistochemistry, proteomics (LC-MS/MS), and behavioral testing (Y-maze, novel object recognition) [1]

Why This Matters

Provides the most comprehensive in vivo validation of BNN27's multimodal mechanism across the major pathological hallmarks of Alzheimer's disease in an aggressive transgenic model, offering a unique research tool for polypharmacological investigation of AD that single-target agents cannot replicate.

• [1] Kokkali M, Karali K, Thanou E, Papadopoulou MA, Zota I, Tsimpolis A, et al. Multimodal beneficial effects of BNN27, a nerve growth factor synthetic mimetic, in the 5xFAD mouse model of Alzheimer's disease. Mol Psychiatry. 2025;30:2265–2283. View Source
• [2] Longo FM, Massa SM. Small-molecule modulation of neurotrophin receptors: a strategy for the treatment of neurological disease. Nat Rev Drug Discov. 2013;12(7):507–525. View Source

Optimal Research and Preclinical Application Scenarios for BNN27 Procurement

Alzheimer's Disease Mechanistic Studies Requiring Multimodal Pathology Coverage

BNN27 is uniquely suited for in vivo and in vitro investigations of Alzheimer's disease where simultaneous targeting of multiple pathological hallmarks is required. The demonstrated efficacy in reducing amyloid-β load, enhancing hippocampal neurogenesis, restoring cholinergic function and synaptogenesis, and suppressing neuroinflammation in the 5xFAD model [1] makes BNN27 an ideal single-agent tool compound for studying convergent neurodegenerative mechanisms. Unlike single-target approaches (e.g., BACE inhibitors, anti-amyloid antibodies), BNN27 engages the endogenous NGF/TrkA/p75NTR axis to simultaneously address amyloid toxicity, synaptic failure, and neuroinflammation, enabling researchers to probe network-level therapeutic effects rather than isolated molecular targets.

Pain-Neuroprotection Dissociation Studies in Peripheral Neuropathy Models

The unique property of TrkA-mediated neuroprotection without hyperalgesia [1] positions BNN27 as an essential research tool for dissecting the mechanistic divergence between neurotrophic and nociceptive TrkA signaling pathways. Investigators studying diabetic neuropathy, chemotherapy-induced peripheral neuropathy, or spinal cord injury can use BNN27 to activate TrkA-dependent neuronal survival signaling while avoiding the confounding hyperalgesia that would be introduced by NGF administration. The demonstrated analgesic and anti-inflammatory effects in the CFA-induced hyperalgesia model [2] further support its use in pain research where the endogenous NGF-TrkA axis contributes to both neuronal maintenance and pain sensitization.

Schizophrenia and Cognitive Impairment Models Involving Glutamatergic or Cholinergic Dysfunction

BNN27 has demonstrated efficacy in counteracting behavioral and cognitive deficits induced by the NMDA receptor antagonist ketamine [1], the D1/D2 dopaminergic agonist apomorphine [2], and the muscarinic antagonist scopolamine [3] in rats—three pharmacologically distinct models of schizophrenia-like and cognitive impairment symptoms. This broad efficacy profile across glutamatergic, dopaminergic, and cholinergic systems makes BNN27 a valuable tool compound for researchers investigating the convergent role of neurotrophin signaling in cognitive processes. The compound's anxiolytic-like effects at low doses (1–6 mg/kg) across multiple paradigms [4] further broaden its utility in psychiatric disorder research.

Nose-to-Brain Delivery Formulation Development and CNS Bioavailability Optimization

The successful formulation of BNN27 into chitosan-coated nanoemulsions for intranasal delivery, with demonstrated superiority over liposomal formulations for brain disposition [1], establishes BNN27 as a model payload for nose-to-brain drug delivery research. Formulation scientists developing intranasal CNS delivery platforms can use BNN27 as a reference compound with known physicochemical properties (MW 332.48 Da, logP ~3.5, BBB-permeable), established analytical quantification methods (LC-MS/MS in serum and brain tissue) [2], and documented comparative formulation performance data. The compound's long tissue half-life (~4.49 days) [2] provides an additional advantage for sustained-release formulation development.

Application

Selection Property

Validation Focus

Alzheimer's Disease Pathology Research

Multimodal pathway engagement (Aβ, neurogenesis, synaptogenesis)

Disease-model endpoint context (e.g., 5xFAD model)

Pain-Neuroprotection Dissociation Studies

Separation of neurotrophic signaling from nociceptive hyperalgesia

Mechanistic study of neuroprotection without pain confounds

Cognitive Dysfunction Model Research

Cholinergic and glutamatergic system engagement

Behavioral endpoint context (scopolamine, ketamine models)

CNS Delivery Formulation Development

Small-molecule BBB permeability and long tissue half-life

Bioanalytical method context (LC-MS/MS) and formulation performance

• [1] Kokkali M, Karali K, Thanou E, Papadopoulou MA, Zota I, Tsimpolis A, et al. Multimodal beneficial effects of BNN27, a nerve growth factor synthetic mimetic, in the 5xFAD mouse model of Alzheimer's disease. Mol Psychiatry. 2025;30:2265–2283. View Source
• [2] Karali K, Kannavou M, Siapi E, Marazioti A, Klepetsanis P, Calogeropoulou T, et al. Analgesic and Anti-Inflammatory Effects of the Synthetic Neurosteroid Analogue BNN27 during CFA-Induced Hyperalgesia. Biomedicines. 2021;9(9):1185. View Source
• [3] Zoupa E, Gravanis A, Pitsikas N. The novel dehydroepiandrosterone (DHEA) derivative BNN27 counteracts behavioural deficits induced by the NMDA receptor antagonist ketamine in rats. Neuropharmacology. 2019;151:74–83. View Source
• [4] Pitsikas N, Zoupa E, Gravanis A. The novel dehydroepiandrosterone (DHEA) derivative BNN27 counteracts cognitive deficits induced by the D1/D2 dopaminergic receptor agonist apomorphine in rats. Psychopharmacology (Berl). 2021;238(1):227–237. View Source
• [5] Pitsikas N, Gravanis A. The novel dehydroepiandrosterone (DHEA) derivative BNN27 counteracts delay-dependent and scopolamine-induced recognition memory deficits in rats. Neurobiol Learn Mem. 2017;140:145–153. View Source
• [6] Fragkiadaki E, Katsanou L, Vartzoka F, Gravanis A, Pitsikas N. Effects of low doses of the novel dehydroepiandrosterone (DHEA) derivative BNN27 in rat models of anxiety. Psychopharmacology (Berl). 2024;241(2):341–350. View Source
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